5-(2-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(2-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13ClN2O2/c1-10-6-7-13(14(17)8-10)16-18-15(19-21-16)11-4-3-5-12(9-11)20-2/h3-9H,1-2H3
• InChI Key: NBHDZEIMVPVHSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NC(=NO2)C3=CC(=CC=C3)OC)Cl
• Molecular Formula: C16H13ClN2O2
• Molecular Weight: 300.74 g/mol

Description

5-(2-chloro-4-methylphenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole is a heterocyclic compound that has gained significant attention in scientific research due to its unique structural and chemical properties. This compound is commonly referred to as CMPO and is widely used in various areas of research, including medicinal chemistry, pharmacology, and material science.

Mechanism of Action

The mechanism of action of CMPO is not fully understood. However, it is believed that CMPO acts as a chelating agent, binding to metal ions and forming stable complexes. This property of CMPO has been exploited in the extraction of actinides and lanthanides from nuclear waste. CMPO has also been shown to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
CMPO has been shown to have low toxicity and is generally considered safe for use in laboratory experiments. However, it is important to note that CMPO can form stable complexes with metal ions, which can potentially interfere with cellular processes. CMPO has also been shown to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CMPO in laboratory experiments is its ability to selectively extract actinides and lanthanides from nuclear waste. CMPO is also relatively easy to synthesize and purify. However, one limitation of using CMPO is its potential to interfere with cellular processes due to its ability to form stable complexes with metal ions.

Future Directions

There are several future directions for research involving CMPO. One area of interest is the development of new materials based on CMPO, such as polymers and liquid crystals. Another area of research is the investigation of CMPO as a potential anticancer agent. In addition, further studies are needed to fully understand the mechanism of action of CMPO and its potential effects on cellular processes.

Synthesis Methods

The synthesis of CMPO involves the reaction of 2-chloro-4-methylphenylhydrazine with 3-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then subjected to cyclization with phosphorus oxychloride to form the oxadiazole ring. The final product is purified using column chromatography to obtain pure CMPO.

Scientific Research Applications

CMPO has a wide range of applications in scientific research. It has been extensively studied for its potential use as a ligand in the extraction of actinides and lanthanides from nuclear waste. CMPO has also been used in the development of new materials, such as polymers and liquid crystals. In addition, CMPO has been investigated for its potential use as an anticancer agent due to its ability to inhibit the proliferation of cancer cells.